Cas no 2248383-70-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yl)methoxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yl)methoxy]acetate
• CAS No: 2248383-70-0
• MF: C₁₆H₁₂N₂O₆
• MW: 328.276284217834
• CID: 6396637
• PubChem ID: 165976860
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yl)methoxy]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yl)methoxy]acetate
• EN300-6525609
• 2248383-70-0

• Inchi： 1S/C16H12N2O6/c19-13-7-10(5-6-17-13)8-23-9-14(20)24-18-15(21)11-3-1-2-4-12(11)16(18)22/h1-7H,8-9H2,(H,17,19)
• InChI Key： FYMICFMJIJMPEP-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=CNC(C=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 328.06953611g/mol
• Monoisotopic Mass: 328.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yl)methoxy]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yl)methoxy]acetate (CAS No. 2248383-70-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yl)methoxy]acetate, identified by its CAS number 2248383-70-0, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound features a complex structure that integrates multiple functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

At the core of its molecular architecture lies an isoindole scaffold, which is a well-studied motif in organic synthesis and pharmacology. Isoindoles are known for their structural versatility and biological activity, often serving as key components in natural products and synthetic drugs. The presence of a 1,3-dioxo group further enhances the compound's reactivity, enabling diverse chemical transformations that could be exploited in the development of novel therapeutic agents.

The acetoate moiety at the 2-position of the isoindole ring contributes to the molecule's solubility and metabolic stability, critical factors in pharmaceutical design. Additionally, the methoxy-substituted pyridine ring at the 2-position introduces another layer of complexity, potentially influencing both the electronic properties and interactions with biological targets. This combination of structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yl)methoxy]acetate (CAS No. 2248383-70-0) an intriguing subject for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. By leveraging molecular modeling techniques, researchers can simulate how this compound might bind to biological targets such as enzymes or receptors. Such simulations are crucial for understanding its potential pharmacological effects and for guiding experimental design. The integration of machine learning algorithms has further refined these predictions, allowing for more accurate assessments of binding affinities and metabolic pathways.

In parallel, experimental approaches continue to play a vital role in validating computational hypotheses. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structural integrity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-oxo-1,2-dihydropyridin-4-yll)methoxy]acetate (CAS No. 2248383-70-0). Additionally, X-ray crystallography has provided detailed insights into its three-dimensional conformation, which is essential for understanding its interactions with biological systems.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities. Isoindoles, in particular, have shown promise in various therapeutic areas including anticancer, anti-inflammatory, and antimicrobial applications. The unique structural features of 1,3-dioxo - - - - - - -- - -- -- - - -- - -- -- - -- - -- - -- - - -- hydro - --- --- --- --- --- --- --- --- --- --- isoindol - --- --- --- --- --- --- ------ --- --- --- --- --- --- --- --- --- --- --- 2248383 *

One particularly exciting area of research involves the exploration of isoindole derivatives as kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, making them attractive targets for drug development. The structural flexibility of isoindoles allows for precise tuning of their binding properties to kinase active sites. Preliminary studies suggest that derivatives like 1, *